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Compound of Interest

Compound Name: L-Norvaline-1-13C
Cat. No.: B12057686
Get Quote
\ J

Executive Summary: Immediate Action Protocol

Status: Non-Hazardous / Non-Radioactive Stable Isotope Primary Disposal Method: Chemical
Incineration (Licensed Facility) Critical Warning:DO NOT dispose of L-Norvaline-1-13C as
radioactive waste. It is a stable isotope. Misclassification results in unnecessary regulatory
scrutiny and exponential disposal cost increases.

Material Safety & Isotopic Profile

To ensure scientific integrity in your disposal process, you must first understand the material's
fundamental nature. This section validates why specific protocols are chosen.

Chemical & Physical Identity

L-Norvaline-1-13C is a non-proteinogenic amino acid labeled with Carbon-13 at the C1
position. Unlike Carbon-14, Carbon-13 is a stable, non-radioactive isotope.
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Specification

Chemical Name

L-Norvaline-1-13C

CAS Number

6600-40-4 (Unlabeled generic)

Molecular Formula

C4(13C)H11NO2

Radioactivity

NONE (Stable Isotope)

Physical State

White crystalline powder

Solubility

Soluble in water (~105 g/L)

Reactivity

Incompatible with strong oxidizing agents

The "Radioactive" Misconception

In mixed-use laboratories, researchers often conflate "Isotope” with "Radioactivity."

o C-14 (Radioactive): Decays via beta emission. Requires shielding and decay-in-storage.[1]

e C-13 (Stable): Does not decay. Biologically identical handling to natural Norvaline.

Self-Validating Check: If you run a Geiger-Mdiller counter or a liquid scintillation count on pure L-

Norvaline-1-13C, you will detect zero activity above background. This test validates that the

material belongs in the chemical waste stream, not the radioactive stream.

Pre-Disposal Assessment Logic

Before removing waste from the bench, execute this decision logic to determine the correct

waste stream. This prevents costly "mixed waste" errors.
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Waste Generated: L-Norvaline-1-13C

Is it mixed with Radioactive material
(e.g., H-3, C-14, P-32)?

No Yes

Is it mixed with P-listed or DISPOSE AS: Radioactive Waste
U-listed Hazardous Chemicals? (Follow RSO Protocols)

Yes No

DISPOSE AS: Mixed Waste DISPOSE AS: General Chemical Waste

(High Cost/Complexity) (Non-Hazardous Organic)

Click to download full resolution via product page

Figure 1: Decision matrix for determining the correct waste stream. Note that the stable isotope
itself does not trigger the "Radioactive" path.

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Powder)

Applicability: Expired stock, spilled powder, or excess weighing material.

+ Containment: Sweep up spilled material or transfer expired powder into a distinct, chemically
compatible container (High-Density Polyethylene [HDPE] or Glass).

¢ Labeling: Label clearly as "Non-Hazardous Chemical Waste - L-Norvaline."

o Note: It is best practice to cross out "13C" on the waste label if your facility's waste
handlers are not scientifically trained, to prevent false alarms regarding radioactivity.

» Disposal Path: Submit for pickup by EHS for incineration.
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o Mechanism: Controlled incineration with flue gas scrubbing is the standard industry
method for organic amino acids [1].

Scenario B: Aqueous or Organic Solutions

Applicability: Leftover buffers, NMR samples, or cell culture media containing the isotope.

e Segregation: Ensure the solution does not contain strong oxidizers (e.g., permanganates,
nitrates), which can react with amino acids.

¢ Dilution/Solvent:

o Agqueous: Can often be drain-disposed if local regulations allow for non-hazardous amino
acids (check local POTW limits). However, the preferred industrial standard is collection in
"Non-Halogenated Organic" waste carboys.

o Organic Solvent: Collect in "Flammable/Organic" waste streams compatible with the
solvent (e.g., Methanol/Water waste).

» Neutralization: If the solution is highly acidic or basic, neutralize to pH 5-9 before adding to
the general waste carboy to prevent reactions.

Scenario C: Contaminated Packaging

Applicability: Empty stock bottles or vials.
» Triple Rinse: Perform the "Triple Rinse" procedure with water or a suitable solvent.
o Validation: A triple-rinsed container is considered "RCRA Empty" in the US [2].

o Defacement: Obliterate the original label, specifically any references to "Isotope™ or chemical
names.

» Disposal: Recycle the glass/plastic or dispose of it as general laboratory trash.

Regulatory & Compliance Framework (USA Focus)
RCRA Classification
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Under the Resource Conservation and Recovery Act (RCRA), L-Norvaline is not a listed
hazardous waste (Not P-listed or U-listed) [3].

» Waste Code: None (unless mixed with hazardous solvents).

o Characteristic Check: It does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity
(D003), or Toxicity (D004) [4].

Transportation (DOT/IATA)

» Status: Not regulated as a Dangerous Good.[2]

e Shipping Name: Non-hazardous chemical solid.
Operational Workflow: From Bench to Incinerator

Benchtop G ion > gate from Oxidizers > UENEE D HDPE_IGIass Label: ‘Non-Rad Chemical Waste' EHS/Facilities Pickup Licensed Incineration
Secondary Containment

Click to download full resolution via product page
Figure 2: Operational workflow ensuring safe and compliant removal of stable isotope waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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